tert-butyl 3a-(aminomethyl)-octahydro-1H-indole-1-carboxylate

• IUPAC Name: tert-butyl 3a-(aminomethyl)-3,4,5,6,7,7a-hexahydro-2H-indole-1-carboxylate
• InChI: InChI=1S/C14H26N2O2/c1-13(2,3)18-12(17)16-9-8-14(10-15)7-5-4-6-11(14)16/h11H,4-10,15H2,1-3H3
• InChI Key: APOAUNNOAJYODG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2(C1CCCC2)CN
• Molecular Formula: C14H26N2O2
• Molecular Weight: 254.37 g/mol

Description

The compound is a derivative of indole, which is a bicyclic compound consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring. The “tert-butyl” and “aminomethyl” groups are common functional groups in organic chemistry.

Synthesis Analysis

While specific synthesis methods for this compound are not available, tert-butyl groups are often introduced into a molecule using Boc-anhydride (tert-butoxycarbonyl anhydride) in the presence of a base. The aminomethyl group could potentially be introduced through reductive amination or a similar method.

Molecular Structure Analysis

The molecular structure would likely be complex due to the presence of the indole ring and the various substituents. The exact structure would depend on the positions of the tert-butyl and aminomethyl groups on the indole ring.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the electron-rich indole ring and the presence of the aminomethyl group. The tert-butyl group is generally non-reactive and is often used as a protecting group.

Physical And Chemical Properties Analysis

The physical and chemical properties would depend on the exact structure of the compound. Generally, indole derivatives are solid at room temperature. The presence of the tert-butyl group could increase the lipophilicity of the compound.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. Indole derivatives have a wide range of biological activities, so this compound could potentially have interesting bioactive properties.

Safety and Hazards

As with any chemical compound, appropriate safety measures should be taken when handling this compound. The Material Safety Data Sheet (MSDS) for the specific compound should be consulted for detailed safety information.

Future Directions

Future research could explore the synthesis, characterization, and potential applications of this compound. Given the wide range of activities of indole derivatives, this compound could have interesting bioactive properties that could be explored in drug discovery.